Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C6H4BrNO B139531 2-Bromo-3-formylpyridine CAS No. 128071-75-0

2-Bromo-3-formylpyridine

Cat. No. B139531
CAS RN: 128071-75-0
M. Wt: 186.01 g/mol
InChI Key: GNFWMEFWZWXLIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05866589

Procedure details

To a stirring solution of 2-bromo-3-formylpyridine (XVI, EXAMPLE 1, 2.0 g, 10.80 mmol), and diisopropylethylamine (1.39 g, 10.80 mmol) in THF is added 1-(tert-butoxycarbonyl)-piperazine (Aldrich, 2.01 g, 10.80 mmol). The mixture is heated in a sealed tube at 100° for 16 hr, cooled to 20°-25° and poured into water (100 ml). The aqueous layer is extracted with ethyl acetate (100 ml), the organic layer separated, dried over sodium sulfate and solvent evaporated to dryness. The residue is purified via flash column chromatography (silica gel; hexane/ethyl acetate (4/1)) to give the title compound, mp 88°-89°; NMR (CDCl3) 1.48, 3.42, 3.60, 6.96, 8.01, 8.39 and 10.03δ; MS (EI, m/e) 291 (M+).
Name
2-bromo-3-formylpyridine
Quantity
2 g
Type
reactant
Reaction Step One
Name
diisopropylethylamine
Quantity
1.39 g
Type
reactant
Reaction Step One
Name
1-(tert-butoxycarbonyl)-piperazine
Quantity
2.01 g
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
water
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Br[C:2]1[C:7]([CH:8]=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=1.C(N(C(C)C)CC)(C)C.[C:19]([O:23][C:24]([N:26]1[CH2:31][CH2:30][NH:29][CH2:28][CH2:27]1)=[O:25])([CH3:22])([CH3:21])[CH3:20].O>C1COCC1>[C:19]([O:23][C:24]([N:26]1[CH2:31][CH2:30][N:29]([C:2]2[C:7]([CH:8]=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=2)[CH2:28][CH2:27]1)=[O:25])([CH3:22])([CH3:20])[CH3:21]

Inputs

Step One
Name
2-bromo-3-formylpyridine
Quantity
2 g
Type
reactant
Smiles
BrC1=NC=CC=C1C=O
Name
diisopropylethylamine
Quantity
1.39 g
Type
reactant
Smiles
C(C)(C)N(CC)C(C)C
Name
1-(tert-butoxycarbonyl)-piperazine
Quantity
2.01 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCNCC1
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Two
Name
water
Quantity
100 mL
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is heated in a sealed tube at 100° for 16 hr
Duration
16 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled to 20°-25°
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer is extracted with ethyl acetate (100 ml)
CUSTOM
Type
CUSTOM
Details
the organic layer separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate and solvent
CUSTOM
Type
CUSTOM
Details
evaporated to dryness
CUSTOM
Type
CUSTOM
Details
The residue is purified via flash column chromatography (silica gel; hexane/ethyl acetate (4/1))

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CCN(CC1)C1=NC=CC=C1C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.